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Compound of Interest

Compound Name: 2,2-Dimethyl-3-pentanol

Cat. No.: B1582833

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for
2,2-Dimethyl-3-pentanol. It is intended for informational purposes for a professional audience
and should not be substituted for a formal risk assessment or Safety Data Sheet (SDS). Always
consult the primary SDS and relevant regulatory documentation before handling this chemical.

Executive Summary

2,2-Dimethyl-3-pentanol is a flammable liquid classified as an irritant for the skin, eyes, and
respiratory system.[1] While specific quantitative toxicological data for this compound is limited
in publicly available literature, information from structurally related aliphatic alcohols suggests
that it should be handled with appropriate personal protective equipment and engineering
controls to minimize exposure. This guide summarizes the known physical and chemical
properties, hazard classifications, and general safety precautions for 2,2-Dimethyl-3-pentanol.
It also provides an overview of the metabolism of related branched-chain alcohols and the
general effects of aliphatic alcohols on cellular signaling pathways to offer a broader
toxicological context.

Physicochemical Properties

A summary of the key physical and chemical properties of 2,2-Dimethyl-3-pentanol is
presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions and for implementing appropriate storage and handling procedures.
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Property Value Reference
Molecular Formula C7H160 [1]
Molecular Weight 116.20 g/mol [1]
Appearance Colorless liquid [2]

Boiling Point 132-134°C [2]

Flash Point 38 °C (100.4 °F) - closed cup

Density 0.825 g/mL at 25 °C

) 8200 mg/L @ 25 °C
Water Solubility (experimental) o

Hazard Identification and Classification

2,2-Dimethyl-3-pentanol is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS). The primary hazards are associated with its flammability
and irritant properties.

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3

vapor
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye ) H319: Causes serious eye
irritation irritation

Specific target organ toxicity — ]
] ) H335: May cause respiratory
single exposure (Respiratory 3 o
o irritation
tract irritation)

Data sourced from PubChem CID 19871 and Sigma-Aldrich SDS.[1]

Toxicological Information
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Specific quantitative toxicological data for 2,2-Dimethyl-3-pentanol, such as LD50 (oral,
dermal, inhalation) values, are not readily available in the reviewed literature. For a structurally
related compound, 3-Methyl-3-pentanol, the oral LD50 in rats is reported as 710 mg/kg. The
toxicological properties of 2,4-Dimethyl-3-pentanol have not been fully investigated.[4]

General Toxicity of Aliphatic Alcohols

Studies on other aliphatic alcohols indicate that their toxicity can be influenced by the number
of carbon atoms, with greater toxicity observed with a higher carbon count. The primary
mechanism of action for simple aliphatic alcohols is believed to be a nonspecific disruption of
cell membranes.[5][6][7] High doses of tertiary alcohols like tert-butanol can produce ataxia and
hypoactivity.[8]

Genotoxicity and Carcinogenicity

There is no specific information available in the searched literature regarding the genotoxicity
or carcinogenicity of 2,2-Dimethyl-3-pentanol. For the related compound 2,4-Dimethyl-3-
pentanol, it is not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[4] Studies on
compounds containing a 2-ethylhexyl moiety suggest a potential for hepatocarcinogenicity in
rodents.[9]

Experimental Protocols

Detailed experimental protocols for toxicological studies specifically on 2,2-Dimethyl-3-
pentanol are not available in the public domain. However, standardized protocols from the
Organisation for Economic Co-operation and Development (OECD) are typically followed for
the testing of chemicals. These guidelines provide a framework for assessing various endpoints
such as acute toxicity, irritation, and genotoxicity.[10][11][12][13][14]

Example of a Generic Acute Oral Toxicity Study Protocol
(Based on OECD Guideline 423)

This is a generalized procedure and has not been specifically applied to 2,2-Dimethyl-3-
pentanol in the available literature.

Caption: Generalized workflow for an acute oral toxicity study based on OECD Guideline 423.
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Metabolism and Signaling Pathways
Metabolism of Branched-Chain Alcohols

Specific metabolic pathways for 2,2-Dimethyl-3-pentanol have not been elucidated in the
available literature. However, the metabolism of branched-chain alcohols generally occurs in
the liver. Tertiary alcohols, such as tert-butanol, are largely metabolized by oxidation.[8] The
metabolism of branched-chain amino acids can lead to the formation of branched-chain
alcohols.[15] The Ehrlich pathway is a key route for the formation of higher alcohols from amino
acids by yeast.[16]

Click to download full resolution via product page

Caption: Generalized metabolic pathway for the formation of branched-chain alcohols from

amino acids.

Signaling Pathways Affected by Aliphatic Alcohols

The precise effects of 2,2-Dimethyl-3-pentanol on cellular signaling are unknown. In general,
aliphatic alcohols can exert effects on various signaling pathways, often through their
interaction with cell membranes.[6][7] Ethanol, a well-studied aliphatic alcohol, is known to
modulate several receptor tyrosine kinases and intracellular kinases.[17] In the liver, alcohol
can trigger inflammatory signaling pathways, in part through the activation of Toll-like receptor 4
(TLR4) signaling in macrophages.[18]
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Caption: Simplified diagram of alcohol-induced inflammatory signaling in the liver via TLR4.

Handling and Safety Precautions

Based on the GHS classification, the following handling and safety precautions are
recommended.

Personal Protective Equipment (PPE)
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Protection Type

Recommendation

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles.

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use in a well-ventilated area. If ventilation is
inadequate, use a respirator with an appropriate

organic vapor cartridge.

Engineering Controls

e Work in a well-ventilated laboratory, preferably in a chemical fume hood.

* Use explosion-proof electrical/ventilating/lighting equipment.

e Ground and bond containers when transferring material to prevent static discharge.

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move person to fresh air. If not breathing, give
artificial respiration. Get medical attention if

symptoms occur.

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes. Get medical attention if irritation

persists.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Get medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Get medical attention.
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First aid measures are general recommendations from various SDS for aliphatic alcohols.

Ingestion
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Rinse with water for several minutes
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Rinse skin with water for 15+ minutes

Remove contact lenses if possible

4

4

\

'

Rinse mouth with water

'

Get medical attention if symptoms persist

Get medical attention if irritation persists

Continue rinsing and get medical attention

Get immediate medical attention
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Caption: First aid procedures for exposure to 2,2-Dimethyl-3-pentanol.

Conclusion

2,2-Dimethyl-3-pentanol is a flammable liquid that poses an irritation hazard to the skin, eyes,
and respiratory system. While specific, in-depth toxicological data is lacking, the available
information necessitates careful handling using appropriate personal protective equipment and
engineering controls. The provided information on related compounds and general
mechanisms of alcohol toxicity and metabolism serves as a preliminary guide for risk
assessment. Further toxicological studies are required to fully characterize the health and
safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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